1-(1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)-4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)butan-1-one

• Molecular Formula: C21H21N5O
• Molecular Weight: 359.4 g/mol
• IUPAC Name: 1-(1,3,4,9-tetrahydropyrido[3,4-b]indol-2-yl)-4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)butan-1-one
• InChI: InChI=1S/C21H21N5O/c27-21(10-5-9-20-24-23-19-8-3-4-12-26(19)20)25-13-11-16-15-6-1-2-7-17(15)22-18(16)14-25/h1-4,6-8,12,22H,5,9-11,13-14H2
• InChI Key: DDEPYNMOBYVSKG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1C3=CC=CC=C3N2)C(=O)CCCC4=NN=C5N4C=CC=C5

Description

This compound is a hybrid molecule combining a beta-carboline core and a [1,2,4]triazolo[4,3-a]pyridine moiety linked via a butan-1-one chain. Beta-carbolines are heterocyclic alkaloids known for diverse pharmacological activities, including monoamine oxidase (MAO) inhibition, neuroprotection, and interactions with GABAA and serotonin receptors . The triazolopyridine group is a bioisostere commonly utilized in medicinal chemistry to enhance binding affinity and metabolic stability, particularly in CNS-targeting agents .

For instance, the high melting point (273–278.5°C) of the former suggests low aqueous solubility, a common challenge for aromatic heterocycles .

Biological Activity

The compound 1-(1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)-4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)butan-1-one is a derivative of beta-carboline and triazole structures, which have garnered attention in medicinal chemistry due to their diverse biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological potential and mechanisms of action based on current research findings.

Chemical Structure and Properties

The compound features a complex structure that combines a tetrahydro-beta-carboline moiety with a triazolopyridine group. This unique combination may contribute to its biological activity by interacting with various molecular targets.

Biological Activity Overview

The biological activity of the compound has been explored in several studies. Key findings include:

• Antiparasitic Activity : Similar beta-carboline derivatives have shown significant activity against Trypanosoma cruzi, the causative agent of Chagas disease. One study reported that a related beta-carboline exhibited an IC(50) of 14.9 µM against the epimastigote form of the parasite and reduced infection rates in mammalian cells without causing hemolysis at effective concentrations .
• Anticancer Potential : Compounds containing beta-carboline structures have been identified as inhibitors of aminopeptidase N (APN), which is implicated in cancer progression. In vitro studies demonstrated that beta-carboline derivatives can enhance the efficacy of chemotherapeutic agents like Paclitaxel by reducing APN expression and increasing reactive oxygen species (ROS) levels, leading to enhanced apoptosis in cancer cells .

The mechanisms through which this compound exerts its biological effects are still under investigation but may involve:

• Enzyme Inhibition : The interaction with APN suggests that this compound could modulate enzymatic pathways critical for tumor growth and metastasis.
• Cytotoxicity : The selective cytotoxicity observed in related compounds indicates potential for targeting cancer cells while sparing normal cells.

Case Studies

Several case studies highlight the biological activity of similar compounds:

• Trypanocidal Activity : A study evaluated various beta-carboline derivatives for their ability to inhibit T. cruzi. The results indicated a promising profile for certain derivatives with low cytotoxicity towards mammalian cells .
• Combination Therapy in Cancer Models : Research involving the combination of Paclitaxel with beta-carboline APN inhibitors showed improved antiproliferative effects against breast cancer stem cells in vitro and enhanced tumor suppression in vivo .

Data Table: Biological Activities of Related Compounds

Compound Name	Activity Type	IC(50) / EC(50) Values	Reference
Beta-Carboline Derivative 4	Trypanocidal	IC(50) = 14.9 µM
APN Inhibitor D12	Anticancer	Enhanced efficacy with Paclitaxel
Tetrahydro-beta-carboline with alkyl substituents	Antifungal	100 µg/mL inhibited fungal growth by up to 68.2%

Scientific Research Applications

Overview

1-(1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)-4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)butan-1-one is a complex organic compound with significant potential in various scientific fields. Its molecular formula is C21H21N5O and it has a molecular weight of 359.4 g/mol. This compound is notable for its structural features that combine beta-carboline and triazole derivatives, which contribute to its diverse biological activities.

Scientific Research Applications

The applications of this compound can be categorized into several domains:

Neuropharmacology

• Antidepressant Activity : Research indicates that compounds within the beta-carboline class may exhibit antidepressant effects by modulating serotonin levels through MAO inhibition.
• Neuroprotective Effects : Studies suggest potential neuroprotective properties against neurodegenerative diseases due to its ability to scavenge free radicals and inhibit neurotoxic pathways.

Cancer Research

• Antitumor Activity : Preliminary studies have shown that beta-carboline derivatives can induce apoptosis in cancer cells. The specific compound may enhance this effect through its unique structural attributes.
• Targeting Specific Pathways : The triazole moiety may provide additional mechanisms for targeting cancer-specific pathways, making it a candidate for further investigation in oncological pharmacology.

Medicinal Chemistry

• Drug Development : The compound serves as a scaffold for synthesizing new derivatives with enhanced biological activity. Its unique structure allows for modifications that can lead to improved pharmacokinetic properties.
• Potential Drug Candidates : Due to its diverse biological activities, this compound is being explored as a potential lead in drug discovery programs targeting various diseases.

Case Studies and Research Findings

Several studies have provided insights into the applications of this compound:

Study	Findings	Implications
Study on MAO Inhibition	Demonstrated significant inhibition of MAO-A and MAO-B by beta-carboline derivatives	Suggests potential use in treating depression and anxiety disorders
Antitumor Activity Assessment	Showed that the compound induces apoptosis in specific cancer cell lines	Indicates a pathway for developing anticancer agents
Neuroprotective Mechanism Analysis	Found that the compound protects neurons from oxidative stress	Supports further research into neurodegenerative disease treatments

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Beta-Carboline Derivatives

• Harmine (7-Methoxy-1-methyl-9H-pyrido[3,4-b]indole) :

  • Key Features : Potent MAO-A inhibitor (IC₅₀ ~5 nM), antiviral, and anticancer properties.
  • Comparison : The target compound lacks the methoxy group at position 7, which is critical for MAO-A affinity in harmine. However, the triazolopyridine group may compensate by interacting with additional binding pockets in enzymes or receptors .
• Praziquantel (Pyrazino[2,1-a]isoquinoline derivative): Key Features: Anthelmintic drug targeting voltage-gated calcium channels. Comparison: While structurally distinct, the beta-carboline core in the target compound may confer similar ion channel modulation, though this requires experimental validation.

Triazolopyridine Derivatives

• Trazodone ([2-(3-Chlorophenyl)piperazin-1-yl]ethyl]triazolo[4,3-a]pyridin-3-one) :

  • Key Features : Serotonin antagonist and reuptake inhibitor (SARI) with antidepressant effects.
  • Comparison : The target compound’s beta-carboline moiety may enhance GABAergic activity, offering dual mechanisms compared to trazodone’s serotonin-focused profile .

• Alpidem (Imidazo[1,2-a]pyridine derivative) :

  • Key Features : Anxiolytic acting via GABA_A receptor modulation (withdrawn due to hepatotoxicity).
  • Comparison : The triazolopyridine group in the target compound may reduce off-target hepatotoxicity by improving metabolic stability.

Physicochemical and Pharmacokinetic Properties

Property	Target Compound	Harmine	Trazodone	1-Methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
Molecular Weight	~383.42 g/mol (estimated)	212.25 g/mol	408.33 g/mol	177.16 g/mol
Solubility (Water)	Low (predicted)	0.1 mg/mL	0.3 mg/mL	<0.1 mg/mL (inferred from mp)
LogP	~3.5 (estimated)	2.1	2.9	1.8 (estimated)
CAS RN	N/A	442-51-3	19794-93-5	116855-09-5